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Compound of Interest

Compound Name: 1-(4-Iodophenoxy)acetone

Cat. No.: B14230557

Get Quote

Executive Summary
1-(4-iodophenoxy)acetone is a critical intermediate in the synthesis of antifungal azoles (e.g.,

analogs of ketoconazole/itraconazole). Its infrared (IR) spectrum is dominated by the carbonyl

(C=O) stretching vibration, which serves as the primary quality control marker during synthesis.

This guide analyzes the carbonyl stretch frequency of 1-(4-iodophenoxy)acetone, comparing

it against structural analogs to isolate the specific electronic effects governing its spectral

signature.

Spectral Analysis: The Carbonyl Stretch
The carbonyl stretch for 1-(4-iodophenoxy)acetone appears in the range of 1725–1735 cm⁻¹.

This frequency represents a distinct blue shift (higher wavenumber) relative to the parent

ketone, acetone. This shift is driven by the inductive effect (-I) of the

-aryloxy group, which overrides the resonance effects typically associated with aromatic
ketones.
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The following table contrasts the target molecule with its direct structural analogs.
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Compound Structure

C=O[1][2][3][4]
[5][6][7][8][9]
[10][11]
Frequency
(cm⁻¹)

Shift vs.
Acetone (

)

Electronic
Driver

Acetone 1715 —

Baseline

aliphatic ketone.

[6][7]

Phenoxyacetone 1722 – 1730 +7 to +15

Inductive (-I):

The

electronegative

oxygen at the

-position

withdraws

electron density

from the C-C

bond, shortening

the C=O bond

(increasing

).

1-(4-

iodophenoxy)ace

tone

1725 – 1735 +10 to +20

Enhanced

Inductive: The

para-iodo

substituent is

electron-

withdrawing

relative to

hydrogen,

slightly

enhancing the -I

effect of the

phenoxy oxygen.

Acetophenone 1685 -30 Conjugation

(+R): Direct
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attachment of the

phenyl ring

allows

resonance,

increasing

single-bond

character and

lowering

frequency.

Key Insight: The methylene bridge (

) in 1-(4-iodophenoxy)acetone insulates the carbonyl from the resonance effects

of the aromatic ring. Therefore, the molecule behaves like an aliphatic ketone with a

strong electron-withdrawing group, shifting the peak up rather than down.

Mechanistic Logic & Peak Assignment
To validate the peak assignment, we apply the Hooke’s Law approximation for vibrational

frequency (

):

Where

is the force constant and

is the reduced mass.

Inductive Effect (-I): The ether oxygen (

-position) is highly electronegative. It pulls electron density through the

-bond framework (
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).

Bond Stiffening: This withdrawal destabilizes the contributing resonance structure

, forcing the carbonyl to adopt more double-bond character. This increases the force
constant (

), raising the frequency.

Iodine Contribution: While Iodine is a weak resonance donor (+R) to the benzene ring, it is

inductively withdrawing (-I) relative to the ring carbon. This makes the 4-iodophenoxy group

slightly more electron-withdrawing than a simple phenoxy group, pushing the frequency to

the higher end of the 1720s range.

Visualization: Synthesis & Characterization Workflow
The following diagram outlines the synthesis pathway (Williamson Ether Synthesis) and the

logical decision tree for confirming the product via IR spectroscopy.
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Figure 1: Synthesis workflow and IR spectral logic tree for validating 1-(4-
iodophenoxy)acetone.
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To ensure reproducible data, follow this standardized protocol.

Materials:

Sample: Purified 1-(4-iodophenoxy)acetone (Solid or Oil depending on purity/temperature;

MP is often low).

Technique: Attenuated Total Reflectance (ATR) is preferred over KBr pellets for speed and to

avoid moisture bands.

Step-by-Step Procedure:

Background Scan: Clean the ATR crystal (Diamond or ZnSe) with isopropanol. Collect a

background spectrum (air) to subtract atmospheric

and

.

Sample Loading: Place a small amount (approx. 2-5 mg) of the sample onto the center of the

crystal.

Compression: Apply pressure using the anvil to ensure intimate contact. (Note: If the sample

is a low-melting solid, ensure it does not melt solely from the pressure heat, though liquid

state analysis is also valid).

Acquisition: Scan from 4000 cm⁻¹ to 600 cm⁻¹.

Resolution: 4 cm⁻¹[12]

Scans: 16 or 32 scans

Peak Picking: Locate the strongest band in the 1700–1750 cm⁻¹ region.

Acceptance Criteria: The peak must be sharp and centered between 1725–1735 cm⁻¹.

Secondary Confirmation: Look for the C-O-C asymmetric stretch (ether) around 1200–

1250 cm⁻¹ and the aromatic C=C stretches around 1480–1600 cm⁻¹.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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